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Compound of Interest

Compound Name: Thiazovivin

Cat. No.: B611337 Get Quote

For researchers and laboratory professionals, the proper handling and disposal of chemical

compounds are paramount to ensuring a safe and compliant laboratory environment.

Thiazovivin, a selective ROCK inhibitor crucial for enhancing the survival of embryonic stem

cells, requires specific procedures for its disposal.[1][2][3] Adherence to these guidelines

minimizes risks to personnel and the environment.

Immediate Safety and Handling Protocols
Before disposal, it is essential to follow correct handling and personal protection protocols.

Thiazovivin is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4) and may

cause skin, eye, and respiratory irritation.[4][5][6] Furthermore, it is recognized as very toxic to

aquatic life with long-lasting effects.[6]

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[5][6]

Eye Protection: Use safety goggles with side-shields.[5][6]

Skin and Body Protection: Don impervious clothing to prevent skin contact.[5][6]

Respiratory Protection: In areas with dust or aerosols, a suitable respirator is necessary.[5][6]

Handling Procedures:
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Always wash hands thoroughly after handling the compound.[4][5]

Avoid breathing in dust, fumes, or sprays.[5][6][7]

Ensure the work area is well-ventilated.[5][6]

Do not eat, drink, or smoke in areas where Thiazovivin is handled.[4][6]

Thiazovivin Properties and Storage
A clear understanding of Thiazovivin's chemical properties is fundamental to its safe

management in the laboratory.

Property Data

Chemical Name
N-benzyl-2-(pyrimidin-4-ylamino)thiazole-4-

carboxamide[8]

CAS Number 1226056-71-8[1][2][5][6][8]

Molecular Formula C₁₅H₁₃N₅OS[1][2]

Molecular Weight 311.36 g/mol [2][8]

Purity ≥ 98%[1][8]

Appearance
Light brown or off-white to light yellow solid

powder[3][8]

Solubility Soluble in DMSO[8][9][10]

Storage (Powder)
Store at 4°C or -20°C, protected from light[3][8]

[9]

Storage (In Solvent) Store aliquots at -20°C or -80°C[3][8][9]

Step-by-Step Disposal Procedure
The primary directive for Thiazovivin disposal is to adhere strictly to local, state, and federal

environmental regulations.[4] Improper disposal can lead to environmental contamination and

regulatory non-compliance.
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Step 1: Waste Identification and Segregation
Unused Product: Any remaining or expired Thiazovivin powder should be treated as

chemical waste.

Contaminated Materials: This includes empty containers, pipette tips, gloves, and any

labware that has come into direct contact with Thiazovivin. Do not reuse empty containers.

[4]

Solutions: All solutions containing Thiazovivin must be collected for chemical waste

disposal. Avoid releasing the product into drains or the environment.[6][7]

Step 2: Waste Collection and Containment
Collect all Thiazovivin waste (solid and liquid) in designated, properly labeled, and sealed

containers.

The container must be clearly marked as hazardous chemical waste, specifying the contents

(Thiazovivin).

Store the waste container in a cool, well-ventilated, and secure area away from incompatible

materials like strong acids, alkalis, or oxidizing agents, pending disposal.[6]

Step 3: Spill Management
In the event of a spill, immediate and appropriate action is required.

Evacuate and Ventilate: Ensure adequate ventilation in the spill area.

Wear PPE: Don the appropriate personal protective equipment before cleanup.

Containment: For solid spills, carefully sweep or pick up the material to avoid raising dust.[7]

Place it in a sealed bag or container for disposal.[7]

Decontamination: After the material is collected, wash the spill site thoroughly.[7]

Spillage Collection: Any collected spillage should be managed as hazardous waste.[6]
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Step 4: Final Disposal
The final step is the disposal of the contained waste through an approved and licensed

waste disposal contractor.

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures and to schedule a pickup.

Provide the waste disposal company with the Safety Data Sheet (SDS) for Thiazovivin to

ensure they can handle it appropriately. The primary disposal method is through an approved

waste disposal plant.[4][6][7]
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Caption: Workflow for the safe handling and disposal of Thiazovivin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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